Cas no 62087-36-9 (2-Butanone, 3-methyl-1-nitro-)

2-Butanone, 3-methyl-1-nitro- structure
2-Butanone, 3-methyl-1-nitro- structure
Product Name:2-Butanone, 3-methyl-1-nitro-
CAS No:62087-36-9
MF:C5H9NO3
MW:131.129861593246
CID:458703
PubChem ID:13130342
Update Time:2025-04-19

2-Butanone, 3-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-methyl-1-nitro-
    • 3-methyl-1-nitrobutan-2-one
    • DTXSID60520673
    • SCHEMBL11374957
    • 62087-36-9
    • MDL: MFCD26516548
    • Inchi: 1S/C5H9NO3/c1-4(2)5(7)3-6(8)9/h4H,3H2,1-2H3
    • InChI Key: YGMPYRLXLZLYPR-UHFFFAOYSA-N
    • SMILES: O=C(C[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 131.05827
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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